Cas no 1804676-53-6 (Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate)

• Product Name: Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate
• CAS No: 1804676-53-6
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4872676
• Update Time: 2025-10-28

Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-4-6(8(11)12)7(10)5(3-13-4)9(14)15-2/h3,8H,1-2H3
• InChI Key： XLOYAKREBPRDKI-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CN=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate

Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1804676-53-6): A Comprehensive Overview

Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1804676-53-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and chloro substitutions, has garnered attention for its potential in drug discovery and crop protection. In this article, we delve into its chemical properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate features a pyridine ring substituted with a chloro group at the 4-position, a difluoromethyl group at the 3-position, and a methyl ester at the 5-position. This configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis. Researchers often inquire about its solubility, stability, and reactivity—key factors for its use in multi-step synthetic pathways.

One of the most searched questions about this compound revolves around its role in pharmaceutical intermediates. Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate serves as a precursor for bioactive molecules, particularly in the development of antifungal and antibacterial agents. Its difluoromethyl group enhances metabolic stability, a feature highly sought after in modern drug design. Recent studies highlight its utility in creating novel enzyme inhibitors, aligning with the growing demand for targeted therapies.

In agrochemical applications, this compound is explored for its potential in pesticide formulation. The chloro and difluoromethyl moieties contribute to its efficacy against resistant pests, addressing global concerns about crop yield protection. Industry trends indicate a rise in demand for eco-friendly pesticides, and derivatives of Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate are being evaluated for their lower environmental impact.

Synthesis of Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate typically involves multi-step reactions, including halogenation and esterification. Researchers frequently search for optimized synthetic protocols to improve yield and purity. Recent advancements in green chemistry have spurred interest in catalytic methods, reducing waste and energy consumption—a hot topic in sustainable chemistry forums.

The compound’s physical properties, such as melting point (MP) and boiling point (BP), are critical for handling and storage. While exact values may vary based on purity, its thermal stability makes it suitable for industrial-scale processes. Safety data sheets (SDS) emphasize standard lab precautions, though it is not classified as a hazardous material under most regulations.

Market insights reveal growing procurement of Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate by contract research organizations (CROs) and generic drug manufacturers. Its CAS No. 1804676-53-6 is increasingly cited in patents, reflecting its commercial potential. Pricing trends correlate with raw material availability, with suppliers offering bulk quantities for R&D and production.

For researchers exploring structure-activity relationships (SAR), this compound’s modular design allows for versatile derivatization. Computational chemistry tools, such as molecular docking, are often employed to predict its interactions with biological targets—a frequent topic in AI-driven drug discovery discussions.

In summary, Methyl 4-chloro-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1804676-53-6) bridges gaps in medicinal and agricultural chemistry. Its adaptability to green synthesis and relevance to drug development position it as a compound of enduring interest. As innovation accelerates, this pyridine derivative will likely remain a staple in high-value chemical research.